Cas no 253597-19-2 (Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 253597-19-2
• MF: C₂₅H₂₉Cl₂NO₈
• MW: 542.4056661129
• MDL: MFCD24369591
• CID: 833792
• Update Time: 2025-06-09

Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Clevidipine Butyrate Impurity II
• 5-((Bis(butyryloxy)methoxy)carbonyl)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylic acid
• bis((butyryloxy)Methyl) 4-(2',3'-dichlorophenyl)-2,6-diMethyl-1,4-dihydropyridine-3,5-dicarboxylate
• AK-93579
• ANW-53333
• CTK8B6358
• KB-243177
• bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Cleviprex Impurity C
• Clevidipine Butyrate Impurity
• 5-((Bis(butyryloxy)methoxy)carbonyl)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3
• 4-(2,3-DICHLORO-PHENYL)-2,6-DIMETHYL-1,4-DIHYDRO-PYRIDINE-3,5-DICARBOXYLIC ACID DIBUTYRYLOXYMETHYL ESTER
• Clevidipine Butyrate iMpurity Ⅰ
• 5-((Bis(butyryloxy)methoxy)carbonyl)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3-ca
• Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

• MDL： MFCD24369591
• Inchi： 1S/C25H29Cl2NO8/c1-5-8-18(29)33-12-35-24(31)20-14(3)28-15(4)21(25(32)36-13-34-19(30)9-6-2)22(20)16-10-7-11-17(26)23(16)27/h7,10-11,22,28H,5-6,8-9,12-13H2,1-4H3
• InChI Key： QEIVFONJCADMNF-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OCOC(=O)CCC)=O)C(C2=CC=CC(Cl)=C2Cl)C=1C(OCOC(=O)CCC)=O

Experimental Properties

• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 611.9±55.0 °C(Predicted)
• Solubility: Insuluble (1.4E-4 g/L) (25 ºC),
• pka: 2.25±0.70(Predicted)

Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 253597-19-2): An Overview

Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 253597-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, including the presence of dichlorophenyl and butyryloxy groups, contribute to its distinct properties and potential applications.

The structure of Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate is characterized by a central 1,4-dihydropyridine ring substituted with two butyryloxy methyl groups at the 3 and 5 positions. The 4-position is occupied by a 2,3-dichlorophenyl group, while the 2 and 6 positions are substituted with methyl groups. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule.

Recent studies have explored the pharmacological activities of this compound in various contexts. One notable area of research is its potential as a calcium channel modulator. Dihydropyridines are well-known for their ability to interact with L-type calcium channels, which play crucial roles in cardiovascular function and neuronal signaling. Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate has been shown to exhibit selective binding to these channels, making it a promising candidate for the development of novel therapeutic agents.

In addition to its calcium channel modulating properties, this compound has also been investigated for its potential anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate can reduce pro-inflammatory cytokine production and inhibit the activation of immune cells. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The synthesis of Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the dihydropyridine ring through a cyclocondensation reaction and subsequent functionalization with the desired substituents. The butyryloxy methyl groups are typically introduced via esterification reactions using butyric acid derivatives. The dichlorophenyl group can be incorporated through aromatic substitution reactions or coupling reactions with appropriate intermediates.

From a pharmaceutical development perspective, the stability and solubility of Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate are important considerations. Studies have shown that this compound exhibits good stability under various conditions and can be formulated into different dosage forms such as tablets or capsules. However, its low aqueous solubility may pose challenges for oral administration. To address this issue, researchers have explored various strategies such as salt formation and co-solvent systems to enhance its solubility and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. Further studies are needed to fully assess its therapeutic potential in larger patient populations.

In conclusion, Bis((butyryloxy)methyl) 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 253597-19-2) represents an intriguing compound with promising applications in medicine. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new therapeutic approaches in treating various diseases.